1pchem a2bchem aaron abcr Acmec aladdin alfa ambeed apolloscientific bomeibio CityChemical cooke enaminestore labchem Mce oakwoodchemical scbt sigmaaldrich TCI trc 安捷凯 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 韶远 研峰科技

0.1g 0.25g 0.5g 1 item 1 kg 1 l 1 pce 1.0g 10 g 10 kg 10.0g 100 g 100 ml 100 tabs 10000g 1000g 1000ML 100g 100kg 100l 100mg 100ml 100tablets 10g 10kg 12 * 500G 12.50012×500g 12×500g 12kg 18l 1each 1g 1gal 1kg 1l 1pc 2.5g 2.5kg 20.50020×500g 20×500g 200g 200kg 20g 20kg 20ml 25 g 25 kg 250 g 250 ml 25000g 250g 250ml 25g 25kg 25ml 2g 2kg 2ml 300g 30G 32KG 4.54x2.5kg 4.54x5kg 45kg 45ml 4l 4X2.5KG 4X5KG 5 g 5 kg 5.0g 5.5005x500g 50 g 500 ml 5000g 500g 500gm 500l 500ml 500ml（玻瓶） 50g 50kg 50ml 5g 5gal 5kg 5l 5ml 5pc 5x500g 6.16x1kg 6.5006x500g 6X1KG 6x500g 75 g 75g 80g

≤0.00002% ≥99% ≥99.0% 99.9% ≤0.00002% >99.5% (99.999%-Na) ~26% >99.5%(T) ≥98% ≥99% ≥99.5% ≥99.5%(AT) ≥99.5%(T) ≥99.9% ≥99.999%(metals basis) ≥99.999%(metalsbasis) 0.00055mol/L 0.001mol/L 0.0055mol/L 0.01000 mol/L (0.01N) 0.0141mol/L 0.05000 mol/L (0.05N) 0.05M 0.1000 mol/L (0.1N) 0.1000mol/LinWater 0.1009mol/L 介质：H2O 0.112% 0.1M in H2O（20℃） 0.1MinH2O（20℃） 0.3000 mol/L (0.3N) 0.5000 mol/L (0.5N) 0.6000 mol/L (0.6N) 0.9%溶液 0.99 1.000 mol/L (1N) 1000μg/ml ±1% (20℃) 1000μg/mlinWater(20℃) 100μg/ml ±2% (20℃) 101 mosmol·kg-1 101.0 mOsmol·Kg-1 101.0mOsmol·Kg-1 150 mM 199.9 mOsmol·Kg-1 199.9mOsmol·Kg-1 1M 1mg/mlinwater 299.5 mOsmol·Kg-1 299.5mOsmol·Kg-1 2M 399.6 mOsmol·Kg-1 399.6mOsmol·Kg-1 400.5 mOsmol·Kg-1 5.0 M Solution In H2O 500.5 mOsmol·Kg-1 500.5mOsmol·Kg-1 500μg/mlinWater(20℃) 5M 5mol/L 600.9 mOsmol·Kg-1 600.9mOsmol·Kg-1 700.2 mOsmol·Kg-1 700.2mOsmol·Kg-1 98% 99% 99.0 - 100.5% (Assay by titration) 99.0% 99.0-100.5% 99.5% 99.5%(T) 99.5%（高效液相色谱） 99.8% 99.8%(GR) 99.8%（PT） 99.9% 99.9% AR 99.9% metals basis 99.9%(高纯试剂） 99.99 Suprapur 99.99% 99.99% metals basis 99.99%（高纯试剂） 99.99%metalsbasis 99.998% 99.999% 99+% ACS,Reagent Analytical Volumetric Solution,0.05M AR,99.5% c(NaCl) = 0.1 mol; standardised against Potassium iodate (CRM), Titripur concentrated solution to prepare 1l. of solution 0,1 mol/l (0,1N) EMPROVE for analysis EMSURE for HPLC,≥99.5%(AT) GR,99.8% LC-MS N/A NIST PH7.0 Pharma Grade PT,99.8% Pure standard material 99.96%+-0.02% Purified puriss. p.a., ≥99.5% (AT) puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., ≥99.5% puriss., meets analytical specification of Ph. Eur., BP, USP, 99.0-100.5% (calc. to the dried substance), ≤0.00002% Al reagent grade, ACS, ISO Sodium Standard for IC，100 mg/L Na+ in water Sodium Standard for IC，1000 mg/L Na+ in water Spectrum tested according to Ph. Eur. USP USP级 volumetric standard, secondary reference material for argentometry, traceable to NIST SRM Certipur volumetric,0.1000mol/L in Water 饱和溶液 纯度标准物质99.96%+-0.02% 光谱级 农残级,≥99.5% 色谱级,≥99.5%(AT) 生物技术级 生物技术试剂 用于分子生物学,≥99.5%(AT) 用于细胞和昆虫细胞培养,≥99.5%(T)